Cas no 1148003-52-4 (2-[(2R,6S)-2,6-Dimethylpiperazin-1-yl]acetamide dihydrochloride)

2-[(2R,6S)-2,6-Dimethylpiperazin-1-yl]acetamide dihydrochloride is a chiral piperazine derivative with potential applications in pharmaceutical research and development. Its stereospecific structure, featuring (2R,6S) dimethyl substitution on the piperazine ring, may influence binding affinity and selectivity in biological systems. The dihydrochloride salt form enhances solubility and stability, facilitating handling in synthetic and formulation processes. This compound could serve as a key intermediate or pharmacophore in the design of bioactive molecules, particularly for central nervous system (CNS) targets or receptor modulators. Its well-defined stereochemistry and high purity make it suitable for structure-activity relationship (SAR) studies and preclinical investigations.
2-[(2R,6S)-2,6-Dimethylpiperazin-1-yl]acetamide dihydrochloride structure
1148003-52-4 structure
Product Name:2-[(2R,6S)-2,6-Dimethylpiperazin-1-yl]acetamide dihydrochloride
CAS No:1148003-52-4
MF:C8H17N3O
MW:171.240081548691
CID:1070176
PubChem ID:67390857
Update Time:2025-05-21

2-[(2R,6S)-2,6-Dimethylpiperazin-1-yl]acetamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-[(2R,6S)-2,6-Dimethylpiperazin-1-yl]acetamide dihydrochloride
    • A894124
    • cis-2-[2,6-Dimethylpiperazin-1-yl]acetamide
    • 1148003-52-4
    • SCHEMBL2394154
    • rel-(2R,6S)-2,6-Dimethyl-1-piperazineacetamide
    • 2-((2R,6S)-2,6-Dimethylpiperazin-1-yl)acetamide
    • XCXHUKQRFJSDGZ-KNVOCYPGSA-N
    • 2-((cis)-2,6-Dimethyl-piperazin-1-yl)-acetamide
    • CS-0053693
    • 2-[(2R,6S)-2,6-Dimethylpiperazin-1-yl]acetamide
    • MDL: MFCD23106348
    • Inchi: 1S/C8H17N3O/c1-6-3-10-4-7(2)11(6)5-8(9)12/h6-7,10H,3-5H2,1-2H3,(H2,9,12)/t6-,7+
    • InChI Key: XCXHUKQRFJSDGZ-KNVOCYPGSA-N
    • SMILES: O=C(CN1[C@H](C)CNC[C@@H]1C)N

Computed Properties

  • Exact Mass: 171.13700
  • Monoisotopic Mass: 171.137162174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 58.4Ų

Experimental Properties

  • PSA: 58.36000
  • LogP: 0.12090

2-[(2R,6S)-2,6-Dimethylpiperazin-1-yl]acetamide dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR302314-1g
2-[(2R,6S)-2,6-Dimethylpiperazin-1-yl]acetamide
1148003-52-4
1g
£735.00 2023-09-02
Chemenu
CM279763-1g
2-((2R,6S)-2,6-Dimethylpiperazin-1-yl)acetamide
1148003-52-4 95%
1g
$1688 2022-09-30
Chemenu
CM279763-100mg
2-((2R,6S)-2,6-Dimethylpiperazin-1-yl)acetamide
1148003-52-4 95%
100mg
$675 2022-09-30
Chemenu
CM279763-250mg
2-((2R,6S)-2,6-Dimethylpiperazin-1-yl)acetamide
1148003-52-4 95%
250mg
$1013 2022-09-30
Alichem
A139002709-1g
2-((2R,6S)-2,6-Dimethylpiperazin-1-yl)acetamide
1148003-52-4 95%
1g
$804.87 2023-09-04
Chemenu
CM279763-1g
2-((2R,6S)-2,6-Dimethylpiperazin-1-yl)acetamide
1148003-52-4 95%
1g
$760 2021-08-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1124333-1g
rel-(2R,6S)-2,6-Dimethyl-1-piperazineacetamide
1148003-52-4 98%
1g
¥7542.00 2024-08-09
Ambeed
A423439-1g
2-((2R,6S)-2,6-Dimethylpiperazin-1-yl)acetamide
1148003-52-4 98+%
1g
$1600.0 2024-04-26

Additional information on 2-[(2R,6S)-2,6-Dimethylpiperazin-1-yl]acetamide dihydrochloride

Research Briefing on 2-[(2R,6S)-2,6-Dimethylpiperazin-1-yl]acetamide Dihydrochloride (CAS: 1148003-52-4)

2-[(2R,6S)-2,6-Dimethylpiperazin-1-yl]acetamide dihydrochloride (CAS: 1148003-52-4) is a chiral piperazine derivative that has recently gained attention in chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its dimethylpiperazine core and acetamide functional group, has been investigated primarily for its role as a building block in drug discovery and as a potential modulator of biological targets.

Recent studies have focused on the compound's stereospecific properties, with the (2R,6S) configuration showing distinct biological activity compared to other stereoisomers. The dihydrochloride salt form enhances water solubility, making it particularly valuable for pharmacological studies. Several research groups have reported its use in the synthesis of novel kinase inhibitors and GPCR-targeting compounds, leveraging its structural features for improved binding affinity and selectivity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key intermediate in the development of selective dopamine D3 receptor antagonists. The researchers utilized the rigid piperazine scaffold to achieve optimal spatial orientation of pharmacophore elements, resulting in compounds with improved blood-brain barrier penetration and reduced off-target effects compared to previous generations of antipsychotic candidates.

In oncology research, 1148003-52-4 has shown promise as a core structure for novel epigenetic modulators. A recent Nature Communications paper detailed its incorporation into small molecules targeting histone deacetylase (HDAC) isoforms, with particular efficacy against HDAC6. The dimethyl substitution pattern was found to confer enhanced metabolic stability while maintaining potent inhibitory activity, addressing a key challenge in HDAC inhibitor development.

Pharmacokinetic studies of derivatives containing this structural motif have revealed favorable absorption profiles and tissue distribution patterns. The compound's basic nitrogen atoms facilitate salt formation and subsequent formulation development, while the acetamide group provides opportunities for further structural modification and prodrug strategies. Current research efforts are exploring its application in targeted drug delivery systems and as a component of PROTAC molecules.

Ongoing clinical investigations are evaluating derivatives of 2-[(2R,6S)-2,6-dimethylpiperazin-1-yl]acetamide dihydrochloride for neurodegenerative disorders, with preliminary data suggesting neuroprotective effects through modulation of protein aggregation pathways. The compound's ability to cross biological membranes while maintaining structural integrity makes it particularly valuable for CNS-targeted therapeutics.

Future research directions include exploration of its potential in combination therapies and further optimization of its physicochemical properties for specific therapeutic applications. The unique stereochemistry and functional group arrangement of 1148003-52-4 continue to make it a valuable tool in medicinal chemistry and a promising scaffold for novel therapeutic agents across multiple disease areas.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd